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Compound of Interest

Compound Name: Tigloylgomisin P

Cat. No.: B15563231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific data specifically detailing the physical and chemical properties,

experimental protocols, and biological mechanisms of Tigloylgomisin P is limited in publicly

accessible literature. This guide provides a comprehensive overview based on available

information for Tigloylgomisin P and supplements it with data from structurally related

gomisin-series lignans isolated from Schisandra chinensis to offer a broader context for

research and development.

Core Chemical and Physical Properties of
Tigloylgomisin P
Tigloylgomisin P is a dibenzocyclooctadiene lignan, a class of natural products known for

their diverse biological activities.[1][2][3] The fundamental physicochemical data available for

Tigloylgomisin P are summarized below. It is important to note that many specific physical

properties have not been experimentally determined and reported in available literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15563231?utm_src=pdf-interest
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11984061/
https://pubmed.ncbi.nlm.nih.gov/38542438/
https://pubmed.ncbi.nlm.nih.gov/29136774/
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 69176-51-8 N/A

Molecular Formula C28H34O9 N/A

Molecular Weight 514.57 g/mol N/A

Melting Point Not Available N/A

Boiling Point Not Available N/A

Density Not Available N/A

Solubility Not Available N/A

Biological Activities of Gomisin-Series Lignans
While specific studies on the biological activity of Tigloylgomisin P are scarce, the broader

family of gomisin lignans from Schisandra chinensis has been extensively studied, revealing a

range of pharmacological effects. This provides a valuable predictive context for the potential

activities of Tigloylgomisin P.
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Compound
Reported Biological
Activities

Key Findings

Gomisin A
Hepatoprotective, Anti-

inflammatory, Neuroprotective

Protects against liver injury,

inhibits inflammatory

mediators, shows protective

effects in neuronal cell models.

[4]

Gomisin J
Anti-inflammatory,

Neuroprotective

Demonstrates anti-

inflammatory potential and

protective effects in neuronal

systems.[2]

Gomisin N Anti-inflammatory
Proven anti-inflammatory

activity.[2]

γ-Schisandrin Anti-inflammatory, Antioxidant
Exhibits both anti-inflammatory

and antioxidant properties.[2]

General Schisandra Lignans

Anticancer, Antidiabetic,

Antibacterial/Antiviral,

Immunomodulatory,

Cardioprotective

Lignans from Schisandra

chinensis show a wide array of

therapeutic potentials.[1][5]

Experimental Protocols: A Generalized Approach for
Lignan Analysis
Detailed experimental protocols specifically for Tigloylgomisin P are not readily available.

However, the following sections outline generalized methodologies commonly employed for the

isolation and characterization of lignans from Schisandra species, which can be adapted for the

study of Tigloylgomisin P.

Isolation of Gomisin-Series Lignans from Schisandra
chinensis
A typical isolation workflow for lignans from the fruits of Schisandra chinensis involves solvent

extraction followed by chromatographic separation.
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Protocol:

Extraction: The dried and powdered fruits of Schisandra chinensis are extracted with a

suitable organic solvent, such as methanol or ethanol, at room temperature. This process is

often repeated multiple times to ensure exhaustive extraction.

Concentration: The resulting extracts are combined and concentrated under reduced

pressure to yield a crude extract.

Fractionation: The crude extract is then subjected to column chromatography over silica gel.

A gradient elution system, starting with a non-polar solvent (e.g., n-hexane) and gradually

increasing the polarity with a more polar solvent (e.g., ethyl acetate), is used to separate the

components based on their polarity.

Purification: Fractions containing lignans of interest are further purified using techniques like

preparative High-Performance Liquid Chromatography (HPLC) with a suitable stationary

phase (e.g., C18) and mobile phase combination.

Extraction & Concentration Separation & Purification

Dried Schisandra chinensis Fruits Solvent Extraction
(e.g., Methanol)

Concentration
(Rotary Evaporator) Crude Extract Silica Gel Column

Chromatography Collected Fractions Preparative HPLC Isolated Tigloylgomisin P
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Figure 1: Generalized workflow for the isolation of lignans.

Structural Elucidation
The chemical structure of an isolated lignan like Tigloylgomisin P is determined using a

combination of spectroscopic techniques.

Methodologies:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of the compound, allowing for the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15563231?utm_src=pdf-body-img
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


deduction of its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and types of protons in the molecule and

their neighboring atoms.

¹³C NMR: Reveals the number and types of carbon atoms present in the structure.

2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between atoms within the molecule, allowing for the complete assignment of

the structure.

Potential Signaling Pathways
While the specific signaling pathways modulated by Tigloylgomisin P have not been

elucidated, research on other Schisandra lignans suggests potential involvement in key cellular

signaling cascades related to inflammation and neuroprotection. For instance, many natural

compounds with anti-inflammatory properties are known to modulate the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.
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Figure 2: Potential modulation of the NF-κB pathway by Schisandra lignans.

This diagram illustrates a simplified representation of the NF-κB signaling pathway, a common

target for anti-inflammatory compounds. Lignans from Schisandra may exert their effects by

inhibiting key components of this pathway, such as the IKK complex, thereby preventing the

transcription of pro-inflammatory genes.
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Conclusion and Future Directions
Tigloylgomisin P represents a promising, yet understudied, natural product from a well-

established medicinal plant. While its fundamental chemical identity is known, a significant gap

exists in the experimental data regarding its specific physical, chemical, and biological

properties. The information available for structurally similar gomisin-series lignans provides a

strong rationale for further investigation into the therapeutic potential of Tigloylgomisin P,

particularly in the areas of anti-inflammatory and neuroprotective activities. Future research

should focus on the complete physicochemical characterization of Tigloylgomisin P, detailed

elucidation of its mechanisms of action, and in vivo efficacy studies to validate its potential as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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